Cas no 599-02-0 (BUTANE, 2,2-DIMETHYL-3-NITRO-)

• Product name: BUTANE, 2,2-DIMETHYL-3-NITRO-
• CAS No: 599-02-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 3400790
• PubChem ID: 13468670

BUTANE, 2,2-DIMETHYL-3-NITRO- Chemical and Physical Properties

Names and Identifiers

• BUTANE, 2,2-DIMETHYL-3-NITRO-
• 2-nitro-3,3-dimethylbutane
• SCHEMBL14341777
• 599-02-0
• SCHEMBL10612741
• 2,2-dimethyl-3-nitrobutane
• DTXSID501311158

• Inchi： InChI=1S/C6H13NO2/c1-5(7(8)9)6(2,3)4/h5H,1-4H3
• InChI Key： GUHGTKIQICATBM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 131.094628657Da
• Monoisotopic Mass: 131.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų